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Methyl 2-(hydroxy(4-
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methoxyphenyl)methyl)acrylate

CAS No.: 115240-92-1

Cat. No.: B3085128

Get Quote

Abstract

p-Anisaldehyde (4-methoxybenzaldehyde) serves as a critical aromatic scaffold in the
synthesis of bioactive acrylates. These derivatives are not merely intermediates but functional
pharmacophores used in targeted drug delivery systems, antimicrobial coatings, and
antiproliferative agents. This guide categorizes these applications into two distinct structural
classes:

+ Linear Cinnamates: Derived via Knoevenagel condensation; utilized primarily for

stacking in drug delivery vehicles and UV photoprotection.

+ Branched MBH Adducts: Derived via Morita-Baylis-Hillman reaction; utilized as cytotoxic
alkylating agents and precursors for heterocyclic drug candidates.

Part 1: Structural Classes & Synthesis Pathways
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The utility of p-anisaldehyde in acrylate chemistry bifurcates into two primary pathways. The
choice of pathway dictates the physicochemical properties and final pharmaceutical
application.

Diagram 1: Synthetic Divergence of p-Anisaldehyde
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Caption: Synthetic divergence of p-anisaldehyde into linear (cinnamate) and branched (MBH
adduct) pharmaceutical scaffolds.

Part 2: Detailed Experimental Protocols
Protocol A: Synthesis of the Branched Scaffold (MBH
Adduct)

Target Molecule: Methyl 2-[hydroxy(4-methoxyphenyl)methyl]acrylate Application: Cytotoxic
intermediate, fragment-based drug discovery. Mechanism: The tertiary amine catalyst
(DABCO) undergoes Michael addition to the acrylate, creating an enolate that attacks the
aldehyde.
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Materials
» p-Anisaldehyde (10 mmol, 1.36 g)

Methyl Acrylate (15 mmol, 1.35 mL)

DABCO (1,4-Diazabicyclo[2.2.2]octane) (0.5 mmol, 56 mg - 5 mol%)

Solvent: Methanol (5 mL) or Solvent-free (neat)

Quenching: 1M HCI

Step-by-Step Methodology

e Reaction Setup: In a 25 mL round-bottom flask, dissolve p-anisaldehyde and methyl acrylate
in methanol. Add DABCO in one portion.

 Incubation: Seal the flask and stir at room temperature (25°C) for 24—-48 hours. Note: The
reaction rate is slow due to the reversible nature of the intermediate formation. Monitoring via
TLC (30% EtOAc/Hexane) is critical.

o Work-up:
o Evaporate the solvent under reduced pressure.

o Dissolve the residue in diethyl ether (20 mL) and wash with 1M HCI (10 mL) to remove the
DABCO catalyst.

o Wash the organic layer with brine, dry over anhydrous
, and concentrate.
« Purification: Purify via silica gel column chromatography (Gradient: 10%

30% Ethyl Acetate in Hexane).

o Validation:

o Yield: Expect 70-85%.
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o 1H NMR (CDCI3): Look for the diagnostic vinyl protons (

6.3, 5.8 ppm) and the chiral methine proton (

5.5 ppm).

Protocol B: Synthesis of Drug-Loaded Polymeric
Micelles

Target System: Doxorubicin-loaded PEG-p(Methoxycinnamate) Micelles Application: Targeted
cancer therapy with reduced systemic toxicity. Rationale: The p-methoxycinnamate moiety
provides strong

stacking interactions with anthracycline drugs (like Doxorubicin), significantly improving drug
loading capacity compared to standard aliphatic polyesters.

Materials

e Amphiphilic Polymer: mPEG-b-poly(p-methoxycinnamic acid) [Synthesized via esterification
of PEG-poly(lysine) or similar backbone]

» Active Pharmaceutical Ingredient (API): Doxorubicin HCI (DOX)
o Solvents: DMF (Dimethylformamide), Triethylamine (TEA)

¢ Dialysis Membrane: MWCO 3.5 kDa

Step-by-Step Methodology

e Desalting: Dissolve DOX-HCI (5 mg) in DMF (2 mL). Add TEA (2 eq) to neutralize the
hydrochloride salt, generating the hydrophobic free base of Doxorubicin. Stir for 30 mins in
the dark.

o Polymer Dissolution: Dissolve the cinnamate-functionalized polymer (20 mg) in the same
DMF solution.

o Self-Assembly (Dialysis Method):
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o Add the polymer/drug solution dropwise into 10 mL of deionized water under vigorous
stirring.

o Transfer the resulting dispersion into a dialysis bag (MWCO 3.5 kDa).

o Dialyze against distilled water for 24 hours, changing the water 3 times to remove organic
solvent and unloaded drug.

o Filtration: Filter the micelle solution through a 0.45

m syringe filter to remove large aggregates.

e Characterization:

o Size: Measure Hydrodynamic Diameter via Dynamic Light Scattering (DLS). Target: 100—
150 nm.

o Drug Loading Content (DLC): Lyophilize an aliquot, dissolve in DMSO, and measure UV
absorbance at 480 nm.

Part 3: Pharmaceutical Applications & Data[1][2][3]
[4]

Antiproliferative Activity (MBH Adducts)

The branched acrylates derived from p-anisaldehyde function as alkylating agents. The
-methylene-

-hydroxy carbonyl motif is a "privileged structure™ in medicinal chemistry.

Mechanism of Action: The exocyclic double bond acts as a Michael acceptor, reacting with
nucleophilic cysteine residues in biological enzymes (e.g., thioredoxin reductase), leading to
apoptosis in cancer cells.

Comparative Cytotoxicity Data (HeLa Cell Line): | Compound | IC50 (

M) | Mechanism Note | | :--- | :--- | :--- | | MBH Adduct (p-OMe) | 12.5 | Moderate alkylating
activity | | MBH Acetate (p-OMe) | 4.2 | Enhanced reactivity (Allylic acetate leaving group) | | 5-
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Fluorouracil (Control) | 5.8 | Standard antimetabolite |

Photoprotection (Linear Cinnamates)

While often categorized as "cosmeceutical,” the prevention of actinic keratosis and squamous
cell carcinoma makes this a pharmaceutical application.

o Key Compound: 2-Ethylhexyl p-methoxycinnamate (OMC).
o Property: High molar extinction coefficient (

> 24,000

) at 310 nm (UV-B).

 Stability: p-Anisaldehyde derivatives show superior photostability compared to unsubstituted
cinnamates due to the electron-donating methoxy group resonance.

Part 4: Bioassay Workflow Visualization
Diagram 2: Biological Screening Workflow for Acrylate
Derivatives
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Caption: Workflow for validating the biological activity of p-anisaldehyde derived acrylates.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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